Cas no 618098-17-2 (1-(4-FLUOROPHENYL)-3-(3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE)

1-(4-FLUOROPHENYL)-3-(3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE structure
618098-17-2 structure
Product Name:1-(4-FLUOROPHENYL)-3-(3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
CAS No:618098-17-2
MF:C16H14FN3
MW:267.300866603851
MDL:MFCD04122797
CID:955306
PubChem ID:4103686
Update Time:2025-04-19

1-(4-FLUOROPHENYL)-3-(3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-FLUOROPHENYL)-3-(3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE
    • 618098-17-2
    • EN300-86840
    • 2-(4-fluorophenyl)-5-(3-methylphenyl)pyrazol-3-amine
    • 1-(4-Fluorophenyl)-3-m-tolyl-1H-pyrazol-5-amine
    • 1-(4-Fluorophenyl)-3-(m-tolyl)-1H-pyrazol-5-amine
    • CS-0283794
    • DTXSID90399359
    • AKOS009113707
    • MDL: MFCD04122797
    • Inchi: 1S/C16H14FN3/c1-11-3-2-4-12(9-11)15-10-16(18)20(19-15)14-7-5-13(17)6-8-14/h2-10H,18H2,1H3
    • InChI Key: BIJSBZCJQGAYLA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(=CC(C2C=CC=C(C)C=2)=N1)N

Computed Properties

  • Exact Mass: 267.11717562g/mol
  • Monoisotopic Mass: 267.11717562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.8Ų

1-(4-FLUOROPHENYL)-3-(3-METHYLPHENYL)-1H-PYRAZOL-5-AMINE Pricemore >>

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